Cas no 7170-22-1 (2,4-Quinolinedicarbonitrile)

• Product Name: 2,4-Quinolinedicarbonitrile
• CAS No: 7170-22-1
• MF: C₁₁H₅N₃
• MW: 179.177501440048
• CID: 976650
• PubChem ID: 12353659
• Update Time: 2025-04-19

2,4-Quinolinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarbonitrile
• 2,4-dicyanoquinoline
• quinoline-2,4-dicarbonitrile
• 2,4,6-TRICB UNLABELED
• 2,4-Chinolindicarbonitril
• 2,4-Dicyan-chinolin
• Chinolin-2,4-dicarbonsaeure
• AKOS006289066
• DTXSID70493521
• FT-0730883
• 7170-22-1
• SCHEMBL3295785
• DB-081636

• Inchi： 1S/C11H5N3/c12-6-8-5-9(7-13)14-11-4-2-1-3-10(8)11/h1-5H
• InChI Key： IUEFJVHKIKXFFH-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC(C#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 179.04800
• Monoisotopic Mass: 179.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47000
• LogP: 1.97816